Cas no 142329-24-6 (5,6-difluorobenzothiophene-2-carboxylic acid)

5,6-difluorobenzothiophene-2-carboxylic acid structure
142329-24-6 structure
Product Name:5,6-difluorobenzothiophene-2-carboxylic acid
CAS No:142329-24-6
MF:C9H4F2O2S
MW:214.188668251038
CID:1311028
Update Time:2024-08-18

5,6-difluorobenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6-difluorobenzothiophene-2-carboxylic acid
    • 5,6-difluoro-1-benzothiophene-2-carboxylic acid
    • LogP
    • Benzo[b]thiophene-2-carboxylic acid, 5,6-difluoro-
    • 5,6-difluorobenzo[b]thiophene-2-carboxylic acid
    • Inchi: 1S/C9H4F2O2S/c10-5-1-4-2-8(9(12)13)14-7(4)3-6(5)11/h1-3H,(H,12,13)
    • InChI Key: DJOXIHKJIFWICI-UHFFFAOYSA-N
    • SMILES: C12=CC(F)=C(F)C=C1C=C(C(O)=O)S2

Computed Properties

  • Exact Mass: 213.99002

Experimental Properties

  • Density: 1.598±0.06 g/cm3(Predicted)
  • Boiling Point: 384.8±37.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.25±0.30(Predicted)
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